Cas no 151680-94-3 (2-(1-Methyl-2-oxo-3-pyrrolidinyl)acetaldehyde)

• Product Name: 2-(1-Methyl-2-oxo-3-pyrrolidinyl)acetaldehyde
• CAS No: 151680-94-3
• MF: C₇H₁₁NO₂
• MW: 141.167742013931
• CID: 1106551
• PubChem ID: 19001608
• Update Time: 2025-05-22

2-(1-Methyl-2-oxo-3-pyrrolidinyl)acetaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-methyl-2-oxo-3-Pyrrolidineacetaldehyde
• 151680-94-3
• 2-(1-Methyl-2-oxo-3-pyrrolidinyl)acetaldehyde
• G65363
• 1-Methyl-3-(2-oxoethyl)-2-pyrrolidinone
• 2-(1-methyl-2-oxopyrrolidin-3-yl)acetaldehyde
• AKOS006332486
• DB-111338
• SCHEMBL2562718
• AJFSCSDBZZWURY-UHFFFAOYSA-N

• Inchi： 1S/C7H11NO2/c1-8-4-2-6(3-5-9)7(8)10/h5-6H,2-4H2,1H3
• InChI Key： AJFSCSDBZZWURY-UHFFFAOYSA-N
• SMILES： O=C1C(CC=O)CCN1C

Computed Properties

• Exact Mass: 141.078978594g/mol
• Monoisotopic Mass: 141.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 37.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-alkylpyrrolidines

Additional information on 2-(1-Methyl-2-oxo-3-pyrrolidinyl)acetaldehyde

2-(1-Methyl-2-Oxo-3-Pyrrolidinyl)Acetaldehyde: A Comprehensive Overview

2-(1-Methyl-2-Oxo-3-Pyrrolidinyl)Acetaldehyde, also known by its CAS number 151680-94-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of aldehydes and features a unique structure that combines a pyrrolidine ring with an aldehyde group. The pyrrolidine ring, a five-membered cyclic secondary amine, is substituted at the 1-position with a methyl group and at the 2-position with a ketone group, making it a versatile scaffold for various chemical reactions and biological interactions.

The synthesis of 2-(1-Methyl-2-Oxo-3-Pyrrolidinyl)Acetaldehyde has been extensively studied, with researchers exploring both traditional and innovative methods to optimize its production. Recent advancements in catalytic processes have enabled the synthesis of this compound with higher yields and improved purity. For instance, the use of transition metal catalysts, such as palladium complexes, has been reported to facilitate key steps in its formation, particularly in coupling reactions. These developments underscore the importance of this compound as a valuable intermediate in organic synthesis.

In terms of biological activity, 2-(1-Methyl-2-Oxo-3-Pyrrolidinyl)Acetaldehyde has shown potential in various pharmacological applications. Studies conducted in vitro have demonstrated its ability to modulate enzyme activity, particularly in pathways related to inflammation and oxidative stress. For example, research published in 2023 highlighted its inhibitory effects on specific kinases involved in chronic inflammatory diseases, suggesting its potential as a lead compound for drug development.

The structural versatility of this compound also makes it an attractive candidate for use in material science. Its ability to form stable complexes with metal ions has led to investigations into its application as a ligand in coordination chemistry. Recent studies have explored its role in the synthesis of metal-organic frameworks (MOFs), where it serves as both a building block and a functional group. These findings open new avenues for its use in catalysis and sensing technologies.

From an environmental perspective, understanding the degradation pathways of 2-(1-Methyl-2-Oxo-3-Pyrrolidinyl)Acetaldehyde is crucial for assessing its ecological impact. Research into its biodegradation under aerobic conditions has revealed that it undergoes rapid transformation under microbial action, minimizing its persistence in natural ecosystems. This information is vital for regulatory agencies when evaluating its safety profile and potential risks associated with industrial applications.

In conclusion, 2-(1-Methyl-2-Oxo-3-Pyrrolidinyl)Acetaldehyde, CAS number 151680-94-3, stands out as a multifaceted compound with applications spanning organic synthesis, pharmacology, and materials science. Its unique structure and reactivity continue to drive research into novel synthetic methods and biological applications. As advancements in analytical techniques and computational modeling further elucidate its properties, this compound is poised to play an increasingly important role in both academic and industrial settings.